Cas no 2137611-29-9 (5-(4-Chlorothiophen-3-yl)-1,2,3,6-tetrahydropyridin-3-ol)

• Product Name: 5-(4-Chlorothiophen-3-yl)-1,2,3,6-tetrahydropyridin-3-ol
• CAS No: 2137611-29-9
• MF: C₉H₁₀ClNOS
• MW: 215.699800014496
• CID: 5893700
• PubChem ID: 165451345
• Update Time: 2025-06-15

5-(4-Chlorothiophen-3-yl)-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2137611-29-9
• 5-(4-chlorothiophen-3-yl)-1,2,3,6-tetrahydropyridin-3-ol
• EN300-742906
• 5-(4-Chlorothiophen-3-yl)-1,2,3,6-tetrahydropyridin-3-ol

• Inchi： 1S/C9H10ClNOS/c10-9-5-13-4-8(9)6-1-7(12)3-11-2-6/h1,4-5,7,11-12H,2-3H2
• InChI Key： SMNWHDXUSYQSIE-UHFFFAOYSA-N
• SMILES： ClC1=CSC=C1C1=CC(CNC1)O

Computed Properties

• Exact Mass: 215.0171628g/mol
• Monoisotopic Mass: 215.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.5Ų

Additional information on 5-(4-Chlorothiophen-3-yl)-1,2,3,6-tetrahydropyridin-3-ol

Comprehensive Overview of 5-(4-Chlorothiophen-3-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2137611-29-9): Properties, Applications, and Research Insights

The compound 5-(4-Chlorothiophen-3-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2137611-29-9) is a chemically significant molecule that has garnered attention in pharmaceutical and material science research. Its unique structure, combining a chlorothiophene moiety with a tetrahydropyridin-3-ol backbone, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 5-(4-Chlorothiophen-3-yl)-1,2,3,6-tetrahydropyridin-3-ol has surged due to their role in developing central nervous system (CNS) therapeutics and anti-inflammatory agents. This aligns with current trends in precision medicine, where scientists seek molecules with high selectivity and minimal side effects. The compound’s chlorothiophene group is known for enhancing binding affinity, while the tetrahydropyridin-3-ol fragment contributes to solubility and metabolic stability.

From a synthetic chemistry perspective, CAS No. 2137611-29-9 is often explored for its reactivity in cross-coupling reactions and catalytic transformations. These processes are critical for constructing complex architectures in medicinal chemistry. Notably, its chloro-substituted thiophene can undergo palladium-catalyzed couplings, enabling the introduction of diverse functional groups. Such flexibility makes it a valuable building block for libraries of small-molecule inhibitors.

Another area of interest is the compound’s potential in material science. The thiophene derivatives are widely used in organic electronics, such as OLEDs and conductive polymers. Researchers hypothesize that modifications of 5-(4-Chlorothiophen-3-yl)-1,2,3,6-tetrahydropyridin-3-ol could yield novel materials with improved optoelectronic properties. This aligns with the global push for sustainable and efficient energy solutions.

Safety and handling of CAS No. 2137611-29-9 follow standard laboratory protocols. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) is recommended during handling. Its stability under various pH conditions and thermal profiles has been documented, making it suitable for scalable synthesis.

Frequently asked questions about this compound include its solubility in organic solvents, storage conditions, and commercial availability. Suppliers often provide technical data sheets detailing its purity (typically ≥95% by HPLC) and recommended storage at -20°C under inert atmosphere. Researchers also inquire about its patent status, as derivatives may be protected in certain jurisdictions.

In summary, 5-(4-Chlorothiophen-3-yl)-1,2,3,6-tetrahydropyridin-3-ol represents a promising scaffold for multiple disciplines. Its dual utility in pharmaceutical development and advanced materials underscores the growing convergence of chemistry and technology. Future studies may explore its structure-activity relationships (SAR) or novel synthetic routes to optimize performance.